[(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• SMILES: CC(C)CC(C)NCC1=CN(N=C1)C
• InChI: InChI=1S/C11H21N3/c1-9(2)5-10(3)12-6-11-7-13-14(4)8-11/h7-10,12H,5-6H2,1-4H3
• InChIKey: KHHNXXQBEJTSHW-UHFFFAOYSA-N

[(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine: Overview

[(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine (CAS 1152963-27-3) belongs to the class of pyrazol-4-ylmethylamine derivatives, characterized by a 1-methylpyrazole core linked via a methylene bridge to a branched secondary amine (4-methylpentan-2-yl) . With a molecular weight of 195.3 g/mol (C11H21N3) and a single asymmetric carbon, this compound exists as a racemic mixture with one hydrogen bond donor (secondary amine) and two hydrogen bond acceptors (pyrazole nitrogens) [1]. Its computed LogP of 1.99 (Fluorochem) and PubChem XLogP3 of 1.7 place it in an intermediate lipophilicity range, distinguishing it from simpler N-alkyl analogs in this series [1].

1 β‑branched secondary amine with a single asymmetric carbon, supplied as racemic mixture

2 Intermediate lipophilicity range (reported LogP ~2) for CNS‑oriented building block selection

3 Pyrazol‑4‑ylmethylamine scaffold compatible with N‑functionalization and library synthesis

• [1] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source

Why Simpler Analogs Fail as Substitutes

Within the pyrazol-4-ylmethylamine class, the N-alkyl substituent critically governs lipophilicity, steric bulk, and hydrogen-bonding potential, which in turn affect passive membrane permeability, metabolic stability, and target binding [1]. The 4-methylpentan-2-yl side chain is a β-branched secondary alkyl group that introduces both a chiral center and a unique spatial orientation of the amine relative to the pyrazole ring, resulting in a distinct conformational profile compared to straight-chain or less substituted analogs . Generic substitution with a shorter N-alkyl group (e.g., methyl, ethyl, propyl) would yield a compound with lower LogP and different steric parameters, potentially altering reactivity in N-alkylation or reductive amination reactions and modifying biological outcomes in downstream applications [2]. The quantitative evidence below demonstrates that these physicochemical differences are measurable and consequential for scientific selection.

Target Feature

Risk with Simpler Analogs

β‑branched 4‑methylpentan‑2‑yl chain

Linear or shorter N‑alkyl groups shift lipophilicity and steric profile, altering reactivity and biological readout

Single chiral center (racemic)

Achiral N‑alkyl analogs cannot support enantiomer separation or stereochemistry‑activity studies

Specific hydrogen‑bond donor/acceptor count

Primary amine analogs increase HBD count, which may reduce passive CNS penetration potential

• [1] Nam, G. et al. Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent 8,299,072, issued October 30, 2012. Korea Institute of Science and Technology. View Source
• [2] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source

Quantitative Differentiation Evidence vs. Analogs

Lipophilicity (LogP) Comparison

The target compound's LogP of 1.99 (Fluorochem computed value) sits between that of the shorter N-propyl analog (LogP 0.68, Chembase) and the unbranched N-hexyl analog (LogP 2.17, Fluorochem), indicating that the β-branched 4-methylpentan-2-yl group provides a lipophilicity 'sweet spot' that balances passive permeability with aqueous solubility [1]. PubChem XLogP3 further supports this ranking: target 1.7, while the N-methyl analog has a calculated LogP of -0.04 [2].

Lipophilicity (LogP)

Head‑to‑head

Target LogP 1.99 vs. N‑propyl 0.68; N‑hexyl 2.17; N‑methyl −0.04

Supports LogP‑dependent permeability ranking among N‑alkyl analogs

Computed values; experimental logP not yet reported

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 1.99 (Fluorochem); XLogP3 = 1.7 (PubChem)
Comparator Or Baseline	N-propyl analog LogP = 0.68; N-hexyl analog LogP = 2.17; N-methyl analog LogP = -0.04
Quantified Difference	ΔLogP = +1.31 vs. N-propyl; ΔLogP = -0.18 vs. N-hexyl; ΔLogP = +2.03 vs. N-methyl
Conditions	Computed partition coefficient; experimental validation pending

Why This Matters

A LogP of ~2 is considered optimal for CNS penetration and oral absorption (Lipinski's rule of 5), whereas the N-propyl analog (LogP 0.68) may exhibit insufficient membrane permeability and the N-methyl analog (LogP -0.04) would be poorly membrane-permeable, making the target a superior choice for programs requiring balanced ADME properties.

• [1] Chembase. [(1-methyl-1H-pyrazol-4-yl)methyl](propyl)amine, Catalog No. 271787, CAS 1152839-68-3. Accessed 2026-05-01. View Source
• [2] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source

Three-Dimensionality (Fsp3) Advantage

The target compound has an Fsp3 value of 0.727 (calculated as the fraction of sp3-hybridized carbon atoms), indicating a high degree of three-dimensional character . This value is identical to that of the N-hexyl analog (Fsp3 0.727) but arises from a branched rather than linear alkyl chain, which distributes the sp3 character differently in space and provides a distinct shape profile . Shorter-chain analogs such as N-propyl (Fsp3 approximately 0.625, based on C8H15N3 with 5 sp3 carbons out of 8) and N-methyl (Fsp3 approximately 0.53) have lower three-dimensionality [1]. Higher Fsp3 has been correlated with improved solubility, reduced off-target promiscuity, and higher clinical success rates in drug discovery [2].

Three‑Dimensionality (Fsp3)

Class‑level

Fsp3 0.727 (target) vs. ~0.625 (N‑propyl), ~0.53 (N‑methyl)

Reported higher sp3 fraction supports three‑dimensional fragment screening context

Fsp3 associated with improved developability in literature; project‑specific validation needed

Evidence Dimension	Three-dimensionality (Fsp3)
Target Compound Data	Fsp3 = 0.727
Comparator Or Baseline	N-propyl analog Fsp3 ≈ 0.625 (estimated); N-methyl analog Fsp3 ≈ 0.53 (estimated)
Quantified Difference	ΔFsp3 ≈ +0.10 vs. N-propyl; ΔFsp3 ≈ +0.20 vs. N-methyl
Conditions	Computed from molecular formula; structural confirmation of saturated carbon count

Why This Matters

Procurement teams seeking building blocks that maximize three-dimensionality for fragment-based drug discovery or diversity-oriented synthesis should favor the target compound over its shorter-chain analogs, as higher Fsp3 is empirically linked to better ADMET outcomes.

• [1] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source
• [2] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. View Source

Single Asymmetric Center Advantage

The target compound possesses one asymmetric carbon atom (the carbon attached to nitrogen in the 4-methylpentan-2-yl group), as confirmed by Fluorochem's technical datasheet . This chiral center is absent in achiral N-alkyl analogs such as N-methyl, N-ethyl, N-propyl, or N-butyl derivatives of pyrazol-4-ylmethylamine [1]. The presence of a single stereocenter allows resolution into enantiomers via chiral chromatography or diastereomeric salt formation, enabling access to enantiopure building blocks for asymmetric synthesis or chiral ligand development [2].

Chiral Center

Head‑to‑head

1 asymmetric atom (target) vs. 0 in N‑methyl, N‑ethyl, N‑propyl analogs

Enables enantiomer resolution for stereochemical‑control studies

Supplied as racemate; chiral separation required for enantiopure material

Evidence Dimension	Chirality (number of asymmetric atoms)
Target Compound Data	1 asymmetric atom (racemic mixture as supplied)
Comparator Or Baseline	N-methyl, N-ethyl, N-propyl analogs: 0 asymmetric atoms
Quantified Difference	1 vs. 0 asymmetric centers
Conditions	Structural analysis via SMILES and InChI inspection; confirmed by Fluorochem product specification

Why This Matters

For procurement decisions in medicinal chemistry programs requiring chiral diversity or enantioselective synthesis, the target compound provides a built-in stereocenter that achiral analogs cannot offer, enabling exploration of stereochemistry-activity relationships.

• [1] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source
• [2] Nam, G. et al. Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent 8,299,072, issued October 30, 2012. Korea Institute of Science and Technology. View Source

CNS Drug-Likeness: TPSA Profile

The target compound has a TPSA of 29.9 Ų (PubChem) with 1 hydrogen bond donor and 2 hydrogen bond acceptors [1]. This TPSA falls well below the commonly cited CNS penetration threshold of <70 Ų (or <90 Ų for oral CNS drugs), and is lower than that of the corresponding primary amine (1-methyl-1H-pyrazol-4-yl)methanamine, which has a TPSA of 43.3 Ų and 1 HBD / 2 HBA (estimated) [2][3]. The minimized polar surface area of the secondary amine enhances the potential for blood-brain barrier penetration compared to primary amine analogs [4].

CNS Drug‑Likeness (TPSA)

Class‑level

TPSA 29.9 Ų (1 HBD) vs. primary amine analog ~43.3 Ų (2 HBD)

Lower TPSA and HBD count support CNS penetration parameter review

Class‑level CNS MPO thresholds; project‑specific confirmation advised

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 29.9 Ų; HBD: 1, HBA: 2
Comparator Or Baseline	Primary amine analog (1-methyl-1H-pyrazol-4-yl)methanamine: TPSA ≈ 43.3 Ų (estimated); HBD: 2, HBA: 2
Quantified Difference	ΔTPSA ≈ -13.4 Ų; ΔHBD = -1
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); primary amine TPSA estimated from ChemDraw

Why This Matters

A lower TPSA and reduced hydrogen bond donor count are predictive of improved CNS penetration, making this secondary amine a preferred building block for CNS-targeted compound libraries compared to primary amine analogs.

• [1] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source
• [2] PubChem Compound Summary for (1-methyl-1H-pyrazol-4-yl)methanamine, CID 2773092. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source
• [3] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source
• [4] Hitchcock, S. A., & Pennington, L. D. (2006). Structure-brain exposure relationships. Journal of Medicinal Chemistry, 49(26), 7559-7583. View Source

β-Branching and Metabolic Stability

The 4-methylpentan-2-yl substituent contains a β-methyl branch adjacent to the amine, creating greater steric hindrance around the nitrogen than the unbranched N-hexyl analog . Although experimental metabolic stability data are not yet publicly available for this specific compound, class-level inference from amine-containing drugs suggests that α- and β-branching of the N-alkyl group generally reduces susceptibility to N-dealkylation by cytochrome P450 enzymes compared to linear alkyl chains [1]. The N-hexyl analog, while having identical molecular weight (195.3 g/mol) and Fsp3 (0.727), lacks this β-branching and may undergo more rapid oxidative metabolism .

β‑Branching & Metabolic Stability

Class‑level

β‑branched chain present vs. linear N‑hexyl analog (no β‑substituent)

May support metabolic stability screening context based on amine class SAR

No direct experimental metabolic data; class‑level inference only

Evidence Dimension	Steric hindrance at amine nitrogen (β-branching)
Target Compound Data	β-branched (4-methylpentan-2-yl); contains methyl group at position β to amine
Comparator Or Baseline	N-hexyl analog: linear, unbranched alkyl chain; no β-substituent
Quantified Difference	Presence vs. absence of β-branching
Conditions	Structural comparison; metabolic stability prediction based on amine class SAR literature

Why This Matters

When selecting amine building blocks for lead optimization, the β-branched architecture of the target compound may confer superior metabolic stability relative to linear alkyl analogs, potentially reducing the need for later-stage structural modification to block metabolic soft spots.

• [1] Testa, B., & Krämer, S. D. (2007). The biochemistry of drug metabolism–an introduction: Part 2. Redox reactions and their enzymes. Chemistry & Biodiversity, 4(3), 257-405. View Source

Key Application Scenarios

CNS-Penetrant Lead Optimization

With a LogP of 1.99 and TPSA of 29.9 Ų, this compound is well-suited as a building block for CNS-targeted libraries where the N-alkyl substituent can modulate blood-brain barrier penetration. Compared to the N-propyl analog (LogP 0.68, TPSA 29.9 Ų), the target offers enhanced passive permeability while maintaining the same polar surface area, making it preferable for CNS programs requiring LogP > 1.5 [1].

Chiral Synthesis and Asymmetric Catalysis

The single asymmetric carbon in the 4-methylpentan-2-yl group provides a handle for chiral resolution. This compound can serve as a racemic starting material for enantiomer separation, yielding enantiopure secondary amines for use in asymmetric synthesis or as chiral ligands. Achiral N-alkyl analogs (methyl, ethyl, propyl) cannot offer this stereochemical versatility [2].

Calcium Channel Modulator Synthesis

Patent literature (US 8,299,072) describes pyrazolylmethylamine-piperazine derivatives as T-type calcium channel blockers with therapeutic potential in neuropathic pain and epilepsy [2]. The target compound, as a pyrazolylmethylamine scaffold without the piperazine appendage, can be used as a versatile intermediate for divergent synthesis of calcium channel modulator libraries through N-functionalization with piperazine or other heterocyclic groups.

Fragment-Based Libraries with High Fsp3

With an Fsp3 of 0.727, the target compound ranks among high-Fsp3 building blocks that are increasingly prioritized in fragment-based screening collections. Its three-dimensional character is associated with improved solubility, target selectivity, and clinical developability compared to the more planar N-methyl (Fsp3 ≈ 0.53) or N-ethyl (Fsp3 ≈ 0.57) analogs [1][3].

Application

Selection Property

Validation Focus

CNS‑targeted library synthesis

LogP and TPSA profile

Reported brain penetration parameter review

Chiral resolution & asymmetric synthesis

Single asymmetric carbon (racemic supply)

Enantiomer separation method review

Calcium channel modulator research intermediate

Pyrazolylmethylamine scaffold

N‑functionalization route review

High‑Fsp3 fragment‑based screening

High sp3 carbon fraction

Three‑dimensional diversity validation

• [1] PubChem Compound Summary for CID 43371838, [(1-Methyl-1H-pyrazol-4-yl)methyl](4-methylpentan-2-yl)amine. National Center for Biotechnology Information, U.S. National Library of Medicine. Accessed 2026-05-01. View Source
• [2] Nam, G. et al. Pyrazolylmethylamine compounds as calcium channel modulators and preparation method thereof. U.S. Patent 8,299,072, issued October 30, 2012. Korea Institute of Science and Technology. View Source
• [3] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from flatland: increasing saturation as an approach to improving clinical success. Journal of Medicinal Chemistry, 52(21), 6752-6756. View Source